4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide

• IUPAC Name: 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide
• InChI: InChI=1S/C14H17FN2O3S/c1-3-7-17(8-9-20-2)21(18,19)13-10-16-12-6-4-5-11(15)14(12)13/h3-6,10,16H,1,7-9H2,2H3
• InChI Key: LFCFHVBNIANGPX-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC=C)S(=O)(=O)C1=CNC2=C1C(=CC=C2)F
• Molecular Formula: C14H17FN2O3S
• Molecular Weight: 312.36 g/mol

Description

4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as JNJ-42153605 and has been studied for its potential in treating various diseases.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide is not fully understood. However, studies have shown that it may act as an inhibitor of certain enzymes and receptors in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide may have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which may be beneficial in treating diseases such as arthritis. It has also been shown to have analgesic properties, which may be beneficial in treating pain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide in lab experiments include its potential therapeutic effects and its ability to inhibit certain enzymes and receptors. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are various future directions for research on 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide. One potential direction is to further study its potential in treating neurological disorders such as Alzheimer's disease and schizophrenia. Another potential direction is to study its potential in treating cancer and inflammation. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 2-methoxyethylamine and propargyl alcohol. The resulting product is then reacted with 3,3-dimethyl-1-butynesulfonamide to form the final compound.

Scientific Research Applications

The potential applications of 4-fluoro-N-(2-methoxyethyl)-N-prop-2-enyl-1H-indole-3-sulfonamide in scientific research are vast. This compound has been studied for its potential in treating various diseases, including cancer, inflammation, and pain. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and schizophrenia.